Cas no 352518-70-8 (Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-)

Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- structure
352518-70-8 structure
Product Name:Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
CAS No:352518-70-8
MF:C35H69NO3
MW:551.927271604538
CID:1469401
Update Time:2024-08-23

Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
    • Hexadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecen-1-yl]-
    • Inchi: 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-34(38)33(32-37)36-35(39)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+
    • InChI Key: FZEKPDCSIPDAMC-SJCQXOIGSA-N
    • SMILES: CCCCCCCCCCCCCCCC(NC(C(/C=C/CCCCCCCCCCCCCC)O)CO)=O

Computed Properties

  • Exact Mass: 551.52807

Experimental Properties

  • Density: 0.917±0.06 g/cm3(Predicted)
  • Melting Point: 88-90 °C(Solv: acetone (67-64-1))
  • Boiling Point: 685.0±55.0 °C(Predicted)
  • PSA: 69.56
  • pka: 13.54±0.20(Predicted)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.